Cas no 1806927-43-4 (Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate
• CAS No: 1806927-43-4
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• CID: 4955026
• Update Time: 2025-06-08

Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C9H7F4NO3/c1-16-8(15)4-2-3-5(14)7(6(4)10)17-9(11,12)13/h2-3H,14H2,1H3
• InChI Key： MFQNZJWXMMYHBS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 61.6

Additional information on Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate

Introduction to Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate (CAS No. 1806927-43-4)

Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1806927-43-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include amino, fluoro, and trifluoromethoxy substituents. These functional groups contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in medicinal chemistry.

The molecular structure of Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate consists of a benzoic acid backbone modified with various electronegative groups. The presence of the amino group (–NH₂) at the 4-position and the fluoro group (–F) at the 2-position introduces polarity and electron-withdrawing effects, which can influence its interactions with biological targets. Additionally, the trifluoromethoxy group (–OCF₃) at the 3-position further enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may possess inhibitory properties against specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate is its ability to modulate biological processes through precise interactions with target molecules. The combination of the amino and fluoro groups allows for selective binding to proteins, while the trifluoromethoxy group enhances binding affinity and duration. This unique profile makes it an attractive scaffold for designing small-molecule inhibitors.

Recent studies have highlighted the role of benzoate derivatives in modulating immune responses and reducing inflammation. Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate has been shown to exhibit anti-inflammatory properties in preclinical models by inhibiting key pro-inflammatory cytokines. This finding aligns with the broader trend in drug discovery towards targeting inflammatory pathways as a means of treating chronic diseases such as rheumatoid arthritis and atherosclerosis.

The synthesis of Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms, in particular, poses challenges due to their reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with greater precision, thereby improving the accessibility of this compound for further research.

In conclusion, Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its ability to modulate inflammatory pathways and interact with specific biological targets makes it an attractive molecule for further investigation. As research in this area continues to evolve, Methyl 4-amino-2-fluoro-3-(trifluoromethoxy)benzoate is expected to play a significant role in the discovery and development of novel therapeutic agents.